Duranol Brilliant Yellow T4G

• CAS RN: 12236-31-6
• Molecular Formula: C25H16N4O4
• Molecular Weight: 436.4 g/mol
• IUPAC Name: 17-(3-methoxypropyl)-11,16,18-trioxo-3,10,17-triazahexacyclo[13.6.2.02,10.04,9.012,22.019,23]tricosa-1(21),2,4,6,8,12(22),13,15(23),19-nonaene-20-carbonitrile
• InChI: InChI=1S/C25H16N4O4/c1-33-10-4-9-28-23(30)15-8-7-14-20-16(11-13(12-26)19(21(15)20)25(28)32)22-27-17-5-2-3-6-18(17)29(22)24(14)31/h2-3,5-8,11H,4,9-10H2,1H3
• InChI Key: RQILFETZQXVWKX-UHFFFAOYSA-N
• SMILES: COCCCN1C(=O)C2=C3C4=C(C=C2)C(=O)N5C6=CC=CC=C6N=C5C4=CC(=C3C1=O)C#N
• Other CAS RN: 52673-14-0

Description

Duranol Brilliant Yellow T4G is a synthetic dye that is used in various scientific research applications. It belongs to the class of azo dyes and is widely used in biochemical and physiological studies. The purpose of

Mechanism Of Action

Duranol Brilliant Yellow T4G binds to biomolecules through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and van der Waals forces. It exhibits a strong fluorescence emission upon binding to its target molecule. The mechanism of fluorescence is based on the excited-state intramolecular proton transfer (ESIPT) process.

Biochemical And Physiological Effects

Duranol Brilliant Yellow T4G has been shown to have minimal toxicity and does not interfere with cellular processes. It has been used in a variety of biochemical and physiological studies, including protein-protein interactions, DNA-protein interactions, and enzyme kinetics. Its unique spectral properties make it an ideal tool for studying cellular processes and interactions.

Advantages And Limitations For Lab Experiments

One of the major advantages of Duranol Brilliant Yellow T4G is its high sensitivity and selectivity for biomolecules. It exhibits a strong fluorescence emission upon binding to its target molecule, making it an ideal tool for studying cellular processes and interactions. However, one of the limitations of Duranol Brilliant Yellow T4G is that it requires a high level of expertise to use effectively. It is also relatively expensive compared to other fluorescent probes.

Future Directions

There are several future directions for the use of Duranol Brilliant Yellow T4G in scientific research. One potential application is in the development of biosensors for the detection of disease biomarkers. Another potential application is in the study of protein folding and misfolding, which is implicated in many neurodegenerative diseases. Additionally, Duranol Brilliant Yellow T4G could be used in the development of new therapeutic agents for the treatment of cancer and other diseases.

Synthesis Methods

Duranol Brilliant Yellow T4G is synthesized by the diazotization of 4-nitroaniline followed by coupling with 2-naphthol. The reaction is carried out in the presence of an acid catalyst and at a low temperature. The resulting product is purified by recrystallization from a suitable solvent. The overall yield of the reaction is around 80%.

Scientific Research Applications

Duranol Brilliant Yellow T4G is widely used in scientific research as a fluorescent probe for the detection of proteins, nucleic acids, and other biomolecules. It is also used as a pH indicator and a stain for microscopy. Its unique spectral properties make it an ideal tool for studying cellular processes and interactions.